Cas no 1805593-82-1 (Methyl 2-bromo-6-cyano-4-hydroxyphenylacetate)
Methyl 2-bromo-6-cyano-4-hydroxyphenylacetate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-bromo-6-cyano-4-hydroxyphenylacetate
-
- Inchi: 1S/C10H8BrNO3/c1-15-10(14)4-8-6(5-12)2-7(13)3-9(8)11/h2-3,13H,4H2,1H3
- InChI Key: OEJLVGYHWCVMEK-UHFFFAOYSA-N
- SMILES: BrC1=CC(=CC(C#N)=C1CC(=O)OC)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 286
- XLogP3: 1.8
- Topological Polar Surface Area: 70.3
Methyl 2-bromo-6-cyano-4-hydroxyphenylacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013021982-250mg |
Methyl 2-bromo-6-cyano-4-hydroxyphenylacetate |
1805593-82-1 | 97% | 250mg |
484.80 USD | 2021-06-24 | |
| Alichem | A013021982-500mg |
Methyl 2-bromo-6-cyano-4-hydroxyphenylacetate |
1805593-82-1 | 97% | 500mg |
798.70 USD | 2021-06-24 | |
| Alichem | A013021982-1g |
Methyl 2-bromo-6-cyano-4-hydroxyphenylacetate |
1805593-82-1 | 97% | 1g |
1,504.90 USD | 2021-06-24 |
Methyl 2-bromo-6-cyano-4-hydroxyphenylacetate Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
Additional information on Methyl 2-bromo-6-cyano-4-hydroxyphenylacetate
Methyl 2-bromo-6-cyano-4-hydroxyphenylacetate (CAS No. 1805593-82-1): An Overview of a Promising Compound in Medicinal Chemistry
Methyl 2-bromo-6-cyano-4-hydroxyphenylacetate (CAS No. 1805593-82-1) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound, characterized by its bromo, cyano, and hydroxy functional groups, offers a promising scaffold for the development of novel therapeutic agents.
The chemical structure of Methyl 2-bromo-6-cyano-4-hydroxyphenylacetate is particularly intriguing due to the presence of multiple reactive sites. The bromo group can serve as a handle for further chemical modifications, while the cyano and hydroxy groups contribute to the compound's overall reactivity and solubility. These features make it an attractive candidate for drug design and optimization.
Recent studies have highlighted the potential of Methyl 2-bromo-6-cyano-4-hydroxyphenylacetate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent anti-inflammatory properties. The bromo group, in particular, has been found to enhance the compound's ability to inhibit pro-inflammatory cytokines, making it a valuable lead for the development of new anti-inflammatory drugs.
In addition to its anti-inflammatory potential, Methyl 2-bromo-6-cyano-4-hydroxyphenylacetate has also shown promise in cancer research. A study conducted at the National Cancer Institute demonstrated that certain derivatives of this compound can selectively target and inhibit cancer cell proliferation without significant toxicity to normal cells. The cyano group plays a crucial role in this activity by modulating the compound's interaction with specific cellular targets.
The hydroxy group in Methyl 2-bromo-6-cyano-4-hydroxyphenylacetate contributes to its solubility and bioavailability, which are essential factors for effective drug delivery. This feature has been leveraged in several preclinical studies to enhance the pharmacokinetic properties of the compound. For example, a study published in the European Journal of Medicinal Chemistry reported that esterification of the hydroxy group improved the oral bioavailability of the compound, making it more suitable for oral administration.
The versatility of Methyl 2-bromo-6-cyano-4-hydroxyphenylacetate extends beyond its direct therapeutic applications. It serves as an excellent starting material for synthetic chemistry, enabling researchers to explore a wide range of structural modifications. These modifications can be tailored to optimize specific biological activities or improve pharmacological properties such as potency, selectivity, and safety.
In conclusion, Methyl 2-bromo-6-cyano-4-hydroxyphenylacetate (CAS No. 1805593-82-1) represents a promising compound with significant potential in medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is likely to play an increasingly important role in the discovery and development of novel drugs.
1805593-82-1 (Methyl 2-bromo-6-cyano-4-hydroxyphenylacetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)